Cas no 1566015-59-5 (5,5-diethoxypentane-2,3-dione)

• Product Name: 5,5-diethoxypentane-2,3-dione
• CAS No: 1566015-59-5
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• CID: 6546679
• PubChem ID: 104539623
• Update Time: 2025-06-08

5,5-diethoxypentane-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 5,5-diethoxypentane-2,3-dione
• 1566015-59-5
• EN300-1126899

• Inchi： 1S/C9H16O4/c1-4-12-9(13-5-2)6-8(11)7(3)10/h9H,4-6H2,1-3H3
• InChI Key： RZUADPVZPXXPGE-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C(C)=O)=O)OCC

Computed Properties

• Exact Mass: 188.10485899g/mol
• Monoisotopic Mass: 188.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52.6Ų

Additional information on 5,5-diethoxypentane-2,3-dione

Recent Advances in the Study of 5,5-Diethoxypentane-2,3-dione (CAS: 1566015-59-5) in Chemical Biology and Pharmaceutical Research

5,5-Diethoxypentane-2,3-dione (CAS: 1566015-59-5) is a chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique diketone structure with ethoxy substituents, has shown promising potential in various applications, including drug synthesis, bioorthogonal chemistry, and as a precursor for more complex molecules. Recent studies have explored its reactivity, stability, and biological interactions, providing valuable insights for researchers in the field.

One of the key areas of interest is the role of 5,5-diethoxypentane-2,3-dione in the synthesis of heterocyclic compounds, which are crucial scaffolds in many pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the construction of pyrazoles and pyrroles, which are common motifs in drug discovery. The study highlighted the compound's ability to undergo selective reactions with hydrazines and amines, yielding high-purity products with minimal byproducts.

In addition to its synthetic applications, 5,5-diethoxypentane-2,3-dione has been investigated for its potential in bioorthogonal chemistry. A recent preprint on bioRxiv (2024) described its use as a reactive handle for protein labeling, leveraging its diketone functionality to form stable conjugates with hydrazide- or aminooxy-functionalized probes. This approach offers advantages in terms of reaction kinetics and biocompatibility, making it a promising tool for live-cell imaging and proteomics studies.

Another notable development is the exploration of 5,5-diethoxypentane-2,3-dione as a precursor for metal-organic frameworks (MOFs) with potential applications in drug delivery. A 2023 paper in ACS Applied Materials & Interfaces reported the synthesis of a novel MOF using this compound as a linker, which exhibited high porosity and controlled release properties for small-molecule therapeutics. The study suggested that such MOFs could be tailored for targeted drug delivery, particularly in oncology.

Despite these advancements, challenges remain in optimizing the scalability and stability of 5,5-diethoxypentane-2,3-dione for industrial applications. Recent work published in Organic Process Research & Development (2024) addressed these issues by developing a robust synthetic protocol that minimizes degradation and improves yield. The authors emphasized the importance of solvent choice and reaction temperature in achieving reproducible results.

In conclusion, 5,5-diethoxypentane-2,3-dione (CAS: 1566015-59-5) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from drug synthesis to bioorthogonal chemistry and materials science, with ongoing studies continuing to uncover new possibilities. Future research directions may include further exploration of its biological interactions and the development of derivatives with enhanced properties.